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Compound of Interest

Compound Name: 4-Chlorodiphenylmethane

Cat. No.: B042959

An In-depth Technical Guide to 4-Chlorodiphenylmethane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 4-Chlorodiphenylmethane, a
versatile chemical intermediate used in the synthesis of various organic compounds,
particularly in the pharmaceutical and agrochemical industries.[1][2] This document details its
chemical and physical properties, safety information, and key experimental protocols.

Chemical Identification and Properties

4-Chlorodiphenylmethane, also known as p-chlorobenzylbenzene, is an aromatic compound
characterized by a diphenylmethane scaffold with a chlorine atom on one of the phenyl rings.[2]

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

831-81-2[1][2][3][4][5]

Molecular Formula

C13H11CI[1][2][5][6]

Molecular Weight 202.68 g/mol [2][5][6]
1-benzyl-4-chlorobenzene, p-
chlorobenzylbenzene, (4-

Synonyms
chlorophenyl)phenylmethane, 4-
Benzylchlorobenzene[1][2][4][6]

InChl Key NPOGRKGIBGKRNI-UHFFFAOYSA-N[1]

Canonical SMILES

C1=CC=C(C=C1)CC2=CC=C(C=C2)CI[1][2]

Table 2: Physical and Chemical Properties

Property

Value

Physical Form

Colorless to pale yellow oil/liquid[2][4]

Melting Point 7 °C[2][4]
N . 147-148 °C (at 8 mmHQ)[2][4] 298 °C (at 742
Boiling Point
mmHg)[6]
Density 1.11-1.121 g/cm3[2][4]

Refractive Index

1.5854 (at 20°C)[4]

Solubility

Insoluble in water.[1][6] Soluble in acetone,
chloroform, DMSO, and methanol.[4][6]

Safety and Hazard Information

4-Chlorodiphenylmethane is classified as a hazardous substance. It is crucial to handle this

chemical with appropriate safety precautions in a laboratory or industrial setting.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement
S H315: Causes skin irritation[1]
Skin Irritation 2
[6]
L H319: Causes serious eye
Eye Irritation 2

irritation[1][6]

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation[6]

Note: GHS classification is based on aggregated data and may vary depending on impurities

and other factors.[6]

Table 4: Safety and Handling Recommendations
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Aspect Recommendation

Wear protective gloves, clothing, and eye/face
Personal Protective Equipment (PPE) protection.[1][7] Use a NIOSH/MSHA approved

respirator if ventilation is inadequate.[8]

Use only in a well-ventilated area or under a
chemical fume hood.[8][9] Avoid contact with

Handling skin and eyes.[7][9] Avoid inhalation of vapor or
mist.[9][10] Wash hands thoroughly after
handling.[1]

Store in a cool, dry, and well-ventilated place.[9]

[10] Keep the container tightly sealed.[9][10]
Storage Store away from incompatible materials such as

strong oxidizing agents, strong acids, and strong

bases.[8]

Rinse cautiously with water for several minutes.
First Aid (Eyes) Remove contact lenses, if present and easy to
IISLAIO (Eyes : _ S .
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Wash with plenty of water. If skin irritation
occurs, get medical advice/attention. Take off

First Aid (Skin
( ) contaminated clothing and wash it before reuse.

[1]

First Aid (Inhalation) Move person into fresh air. If breathing is
irst Aid (Inhalation
difficult, give artificial respiration.[8][9]

Absorb spillage with inert material (e.qg.,
Spills diatomite, universal binders) and dispose of as

hazardous waste.[9][10]

Experimental Protocols

4-Chlorodiphenylmethane is primarily used as an intermediate in organic synthesis.[1] Below
are detailed protocols for its synthesis and a key application.
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Synthesis of 4-Chlorodiphenylmethane

A common and efficient method for synthesizing 4-Chlorodiphenylmethane involves a two-

step process starting from 4-chlorobenzophenone.[11]

Step 1: Reduction of 4-Chlorobenzophenone to (4-Chlorophenyl)phenylmethanol

e Reagents: 4-chlorobenzophenone, methanol, sodium borohydride (NaBHa4), water, ethyl

acetate.

o Methodology:

o

Prepare a cold solution of 4-chlorobenzophenone in methanol (5 volumes).

Slowly add sodium borohydride (1 equivalent) to the solution while maintaining the cold
temperature.

Stir the mixture for 1 hour at the same temperature. Monitor the reaction's completion
using Thin Layer Chromatography (TLC).

Once the starting material is consumed, remove the excess methanol under reduced
pressure.

Quench the reaction mixture by adding water (5 volumes).
Extract the product with ethyl acetate.
Dry the organic layer over anhydrous sodium sulfate and filter.

Evaporate the filtrate to dryness to obtain crude (4-chlorophenyl)phenylmethanol, which
can be used in the next step without further purification.[11]

Step 2: Chlorination of (4-Chlorophenyl)phenylmethanol

e Reagents: (4-Chlorophenyl)phenylmethanol from Step 1, toluene, thionyl chloride (SOCI2),

ice-cold water, ethyl acetate.

o Methodology:
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o Prepare a cold solution of the crude diarylmethanol from Step 1 in toluene (5 volumes).
o Slowly add thionyl chloride (1.25 equivalents) to the solution.
o Stir the mixture for 1 hour at room temperature. Monitor the reaction's completion by TLC.

o After complete consumption of the starting material, pour the reaction mixture into ice-cold
water (10 volumes).

o Extract the product with ethyl acetate.
o Dry the organic layer over anhydrous sodium sulfate and filter.

o Evaporate the filtrate under reduced pressure to obtain pure 4-Chlorodiphenylmethane
as an oil.[11]
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Step 1: Reduction

Add NaBH4 (1 equiv.)
atlow temp

stir for 1h

ir
(Monitor by TLC)

Extract with Ethyl Acetate

Dry over Na2S04.

(4-Chlorophenyl)phenyimethanol
(Crude Product)

Pro

Use in next step.

Step 2: Chlorination

Add SOCI2 (1.25 equiv)

Sir for 1h at RT

(Monitor by TLC)

into Ice-Cold Water

Extract with Ethyl Acetate

Dry over Na2S04.

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of 4-Chlorodiphenylmethane.
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Application in Pharmaceutical Synthesis: Preparation of
a Diphenhydramine Precursor

4-Chlorodiphenylmethane is a precursor for various pharmaceutical compounds.[4] For
example, the related compound chlorodiphenylmethane is used to synthesize
Diphenhydramine.[12] The following protocol illustrates a typical etherification reaction where 4-
chlorodiphenylmethane would be used to create a complex molecular structure.

» Reagents: 4-Chlorodiphenylmethane, N,N-dimethylaminoethanol, sodium bicarbonate,
toluene.

o Methodology:
o Dissolve 4-Chlorodiphenylmethane (1 equivalent) in toluene.

o Add N,N-dimethylaminoethanol (1.2 equivalents) and a suitable base such as sodium
bicarbonate (2 equivalents).

o Heat the mixture to reflux (approximately 110 °C).
o Maintain the reflux for 6-8 hours, monitoring the reaction's progress by TLC.
o Upon completion, cool the reaction and proceed with aqueous workup and purification.[12]

Chemical Relationships and Hazards Overview

The properties, uses, and hazards of 4-Chlorodiphenylmethane are interconnected. Its
reactivity makes it a useful synthetic building block but also contributes to its hazardous nature.
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Caption: Logical relationships of 4-Chlorodiphenylmethane's properties, uses, and hazards.

Toxicological Effects and Response

The primary toxicological concerns with 4-Chlorodiphenylmethane are its irritant effects on
the skin, eyes, and respiratory system.[1][6] Understanding the pathway from exposure to

response is critical for safe handling.
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Caption: Logical flow from exposure to toxicological effect and first aid response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Chlorodiphenylmethane CAS number and safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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